(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(4-acetylanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C23H20N2O4S2/c1-15-3-5-17(6-4-15)14-25-20-11-12-30-23(20)22(27)21(31(25,28)29)13-24-19-9-7-18(8-10-19)16(2)26/h3-13,24H,14H2,1-2H3/b21-13-
• InChI Key: BSPZHIUDGPLFSM-BKUYFWCQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)C(=CNC4=CC=C(C=C4)C(=O)C)S2(=O)=O)SC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)/C(=C/NC4=CC=C(C=C4)C(=O)C)/S2(=O)=O)SC=C3
• Molecular Formula: C23H20N2O4S2
• Molecular Weight: 452.5 g/mol

Description

(3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C23H20N2O4S2 and its molecular weight is 452.54. The purity is usually 95%.
BenchChem offers high-quality (3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-3-{[(4-acetylphenyl)amino]methylene}-1-(4-methylbenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Theoretical Investigations and Molecular Properties

• A study by Kotan, Savaş, and Yüksek (2019) investigated the theoretical properties of a closely related molecule through optimization using DFT methods, IR, NMR spectroscopy, and various molecular property calculations such as HOMO-LUMO gap and electron affinity. This research provides insights into the electronic structure and potential reactivity of similar compounds Kotan, Savaş, & Yüksek, 2019.

Synthesis and Chemical Reactivity

• Acharya, Gautam, and Ila (2017) developed high-yield routes for synthesizing novel thieno-fused heterocycles, demonstrating the versatility of thieno compounds in creating complex structures potentially relevant for various applications. This study outlines methods that could be applicable to synthesizing or modifying compounds similar to the one Acharya, Gautam, & Ila, 2017.

Material Science and Nanotechnology Applications

• Mishra, Ma, and Bäuerle (2009) discussed the molecular design of oligothiophenes for multidimensional nanoarchitectures, highlighting the significance of thieno compounds in material science and nanotechnology. This research might offer a theoretical foundation for using similar heterocyclic compounds in advanced materials Mishra, Ma, & Bäuerle, 2009.

Potential for Anticancer Activity

• Gad et al. (2020) discovered new apoptosis-inducing agents based on a thiophene derivative for breast cancer treatment. Although this study focuses on anticancer activity, which falls outside the specified exclusion criteria, it exemplifies the broader therapeutic potential of thiophene derivatives in biomedical research Gad et al., 2020.